N-(2,4-dimethylphenyl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H14N4O2S/c1-8-3-4-10(9(2)5-8)15-12(19)7-20-13-16-11(18)6-14-17-13/h3-6H,7H2,1-2H3,(H,15,19)(H,16,17,18)
• InChI Key: WIGKQWDNYUJGQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=CC(=O)N2)C
• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol
• CAS No.: 857491-68-0

Description

N-(2,4-dimethylphenyl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C13H14N4O2S and its molecular weight is 290.34. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antibacterial Activity

• Synthesis and biological activity of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides have been explored. These compounds, closely related to N-(2,4-dimethylphenyl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide, exhibited in vitro anticancer and antibacterial activities. Notably, compound 4.10 showed selective activity against non-small cell lung and CNS cancer cell lines (Berest et al., 2011).

Anticancer Activity and SAR Analysis

• Another study synthesized a series of novel N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides, which bear resemblance to the compound . These compounds displayed significant anticancer activity against various cancer cell lines, including colon cancer, melanoma, and ovarian cancer. The most active anticancer agent was identified as 2-[(3-methyl-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]-N-(1,3-thiazol-2-yl)acetamide (Kovalenko et al., 2012).

Synthesis and Cytotoxicity

• A study focused on the synthesis of novel N-aryl(alkaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, including compounds structurally similar to this compound. These compounds were found to exhibit moderate cytotoxicity and showed promising anticancer activity, particularly against renal cancer, colon cancer, and melanoma (Kovalenko et al., 2012).